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Nopco NXZ compatibility with acrylic systems

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Nopco NXZ Technical Data Sheet

The table below summarizes the core physical and chemical properties of Nopco NXZ defoamer based on

manufacturer information [1] [2].

Property Specification / Value

Composition Mixture of mineral oil, metallic soap, and nonionic surfactant [1]
Appearance Light yellowish brown to amber liquid [1] [2]

lonicity Nonionic [1] [2]

Specific Gravity 0.89 - 0.9 g/cm3 (20°C) [1] [2]

Viscosity 170 mPa-s (25°C) [1]

pH 5.1 (2% aqueous dispersion) [1]

Flash Point 174 °C [1]

Dispersibility Dispersible in water [1]

Hard Water Resistance Good [1]
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Application & Experimental Protocols

Recommended Usage

Nopco NXZ is an anti-foaming agent especially effective for acrylic emulsions, as well as vinyl acetate and

styrene-butadiene systems [1] [2].

e Application Level: It is typically used at a level of 0.1 - 0.3 mass% on the solid weight of the
emulsion or latex [1].

¢ Dilution: The product can be used directly or diluted with water. If dilution is required, it should be
done under continuous mixing [1].

Defoaming Performance Evaluation

The manufacturer provides an evaluation method using a diffuser stone test, which you can adapt for your

own experimental protocols [1].

e Sample Preparation: Measure 100g of the latex or acrylic emulsion (e.g., at 25°C or 40°C) into a
500mL graduated cylinder.

e Foam Generation: Introduce nitrogen gas through a G4 glass filter at a flow rate of 0.5 L/min to
generate foam.

e Defoamer Addition: When the foam reaches a predetermined height, add 0.5 mL of a 5 mass%
dilution of the Nopco NXZ defoamer.

o Data Recording: Record the foam height immediately after addition and over time. Lower foam
volume indicates better defoaming performance [1].

Frequently Asked Questions & Troubleshooting
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Nopco NXZ Troubleshooting Workflow

¢ Q: What should I do if Nopco NXZ appears separated after long-term storage?
o A: The product may separate over time. Simply mix it well before use to restore its efficacy [1].

¢ Q: The defoaming performance in my acrylic formulation is unsatisfactory. What could be the

cause?

o A: Follow the troubleshooting guide above. First, verify that you have mixed the product
properly. Then, ensure your dosage is within the recommended 0.1-0.3% range. Under-dosing
may not control foam, while over-dosing can sometimes lead to other issues like surface
defects [1].

¢ Q: Is Nopco NXZ stable in my system's pH conditions?

o A: Nopco NXZ is nonionic, which generally gives it good stability across a range of pH
conditions and good hard water resistance. This makes it a robust choice for various acrylic
emulsion formulations [1] [2].

Important Handling & Compliance Notes

e Storage: During storage, especially at lower temperatures (e.g., 5°C), the viscosity may increase
significantly (to 2200 mPa-s) [1]. Allow the product to warm up to room temperature and mix
thoroughly before use.

o Safety: Be aware that the flash point is 174°C [1]. While high, standard laboratory safety practices for
handling chemical products should always be followed.

¢ Regulatory: For drug development purposes, note that this is an industrial-grade chemical. One
supplier explicitly states it is not for medical, medicinal, or edible use and is intended for industrial
applications like paints and inks [3]. You must ensure it meets the regulatory and purity requirements
for your specific application.

Key Considerations for Researchers

The technical data for Nopco NXZ is from 2019 or earlier [1] [2] [3]. For the most current specifications,
safety data sheets (SDS), and regulatory information crucial for drug development, contact the

manufacturer or a certified supplier directly.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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